Cas no 1005592-03-9 (2-{5-(1-ethyl-1H-pyrazol-3-yl)-4-(oxolan-2-yl)methyl-4H-1,2,4-triazol-3-ylsulfanyl}acetic acid)

• Product Name: 2-{5-(1-ethyl-1H-pyrazol-3-yl)-4-(oxolan-2-yl)methyl-4H-1,2,4-triazol-3-ylsulfanyl}acetic acid
• CAS No: 1005592-03-9
• MF: C₁₄H₁₉N₅O₃S
• MW: 337.397361040115
• MDL: MFCD04970436
• CID: 3058939
• PubChem ID: 17024857
• Update Time: 2025-05-30

2-{5-(1-ethyl-1H-pyrazol-3-yl)-4-(oxolan-2-yl)methyl-4H-1,2,4-triazol-3-ylsulfanyl}acetic acid Chemical and Physical Properties

Names and Identifiers

• <br>2-{[5-(1-ethyl-1H-pyrazol-3-yl)-4-(oxolan-2-ylmethyl)-4H-1,2,4-triazol-3-yl ]sulfanyl}acetic acid
• ([5-(1-Ethyl-1H-pyrazol-3-yl)-4-(tetrahydrofuran-2-ylmethyl)-4H-1,2,4-triazol-3-yl]thio)acetic acid
• 2-{5-(1-ethyl-1H-pyrazol-3-yl)-4-(oxolan-2-yl)methyl-4H-1,2,4-triazol-3-ylsulfanyl}acetic acid
• AKOS000308453
• EN300-228582
• 2-((5-(1-Ethyl-1H-pyrazol-3-yl)-4-((tetrahydrofuran-2-yl)methyl)-4H-1,2,4-triazol-3-yl)thio)acetic acid
• 2-{[5-(1-ethyl-1H-pyrazol-3-yl)-4-[(oxolan-2-yl)methyl]-4H-1,2,4-triazol-3-yl]sulfanyl}acetic acid
• FQB59203
• 2-[[5-(1-ethylpyrazol-3-yl)-4-(oxolan-2-ylmethyl)-1,2,4-triazol-3-yl]sulfanyl]acetic acid
• {[5-(1-ethyl-1H-pyrazol-3-yl)-4-(tetrahydrofuran-2-ylmethyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetic acid
• MFCD04970436
• BBL039315
• {[5-(1-ETHYL-1H-PYRAZOL-3-YL)-4-(TETRAHYDROFURAN-2-YLMETHYL)-4H-1,2,4-TRIAZOL-3-YL]THIO}ACETIC ACID
• STK313313
• {[5-(1-ETHYLPYRAZOL-3-YL)-4-(OXOLAN-2-YLMETHYL)-1,2,4-TRIAZOL-3-YL]SULFANYL}ACETIC ACID
• 2-((5-(1-Ethyl-1H-pyrazol-3-yl)-4-((tetrahydrofuran-2-yl)methyl)-4H-1,2,4-triazol-3-yl)thio)aceticacid
• 1005592-03-9
• 2-{[5-(1-ETHYL-1H-PYRAZOL-3-YL)-4-(TETRAHYDRO-2-FURANYLMETHYL)-4H-1,2,4-TRIAZOL-3-YL]SULFANYL}ACETIC ACID

• MDL： MFCD04970436
• Inchi： 1S/C14H19N5O3S/c1-2-18-6-5-11(17-18)13-15-16-14(23-9-12(20)21)19(13)8-10-4-3-7-22-10/h5-6,10H,2-4,7-9H2,1H3,(H,20,21)
• InChI Key： MNJRTOWCIXKMJN-UHFFFAOYSA-N
• SMILES： S(CC(=O)O)C1=NN=C(C2C=CN(CC)N=2)N1CC1CCCO1

Computed Properties

• Exact Mass: 337.120861g/mol
• Monoisotopic Mass: 337.120861g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 416
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 337.4g/mol
• XLogP3: 0.5
• Topological Polar Surface Area: 120Ų

Additional information on 2-{5-(1-ethyl-1H-pyrazol-3-yl)-4-(oxolan-2-yl)methyl-4H-1,2,4-triazol-3-ylsulfanyl}acetic acid

Comprehensive Analysis of 2-{5-(1-ethyl-1H-pyrazol-3-yl)-4-(oxolan-2-yl)methyl-4H-1,2,4-triazol-3-ylsulfanyl}acetic acid (CAS No. 1005592-03-9)

The compound 2-{5-(1-ethyl-1H-pyrazol-3-yl)-4-(oxolan-2-yl)methyl-4H-1,2,4-triazol-3-ylsulfanyl}acetic acid (CAS No. 1005592-03-9) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a 1-ethyl-1H-pyrazole core linked to a 1,2,4-triazole ring via a sulfanylacetic acid bridge, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a bioactive scaffold due to the presence of multiple heterocyclic moieties, which are known to exhibit diverse pharmacological properties.

In recent years, the demand for heterocyclic compounds like 1005592-03-9 has surged, driven by their utility in drug discovery and material science. The compound's oxolan-2-ylmethyl group adds a layer of structural complexity, enhancing its binding affinity to biological targets. This feature aligns with current trends in precision medicine, where molecules with tailored interactions are prioritized. Additionally, the sulfanylacetic acid moiety introduces potential for chelation and enzyme inhibition, making it a subject of interest in metabolic pathway modulation studies.

From a synthetic chemistry perspective, CAS 1005592-03-9 exemplifies modern multi-component reactions (MCRs) strategies. Its synthesis likely involves the convergence of pyrazole, triazole, and tetrahydrofuran derivatives, showcasing advancements in green chemistry and atom economy. Such methodologies resonate with the growing emphasis on sustainable synthesis in the chemical industry, a topic frequently searched in academic and industrial forums.

The compound's potential applications extend to crop protection, where its heterocyclic framework could serve as a template for novel agrochemicals. With global concerns about food security and pesticide resistance, researchers are exploring derivatives of 1005592-03-9 for their herbicidal or fungicidal activities. This aligns with searches for "next-generation agrochemicals" and "eco-friendly pest control," reflecting its relevance to contemporary challenges.

Analytical characterization of 2-{5-(1-ethyl-1H-pyrazol-3-yl)-4-(oxolan-2-yl)methyl-4H-1,2,4-triazol-3-ylsulfanyl}acetic acid typically involves HPLC, NMR, and mass spectrometry, techniques frequently queried by chemists optimizing quality control protocols. The compound's logP and solubility profiles are critical for formulation scientists, another hot topic in pharmaceutical development circles.

In conclusion, CAS 1005592-03-9 represents a convergence of structural innovation and practical utility. Its study addresses multiple high-impact research areas, from drug design to sustainable agriculture, making it a compound of enduring scientific and commercial interest. As literature on this molecule expands, it will likely feature prominently in discussions about molecular diversity and targeted bioactivity.